Cas no 1519320-57-0 (3-amino-1-(6-methoxypyridin-3-yl)propan-1-one)

• Product Name: 3-amino-1-(6-methoxypyridin-3-yl)propan-1-one
• CAS No: 1519320-57-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6140820
• PubChem ID: 96852164
• Update Time: 2025-10-29

3-amino-1-(6-methoxypyridin-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(6-methoxypyridin-3-yl)propan-1-one
• 1519320-57-0
• EN300-1807645

• Inchi： 1S/C9H12N2O2/c1-13-9-3-2-7(6-11-9)8(12)4-5-10/h2-3,6H,4-5,10H2,1H3
• InChI Key： WELZAHFERJORBL-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(=CC=1)OC)CCN

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 65.2Ų

Additional information on 3-amino-1-(6-methoxypyridin-3-yl)propan-1-one

3-Amino-1-(6-Methoxypyridin-3-yl)propan-1-one (CAS No. 1519320-57-0): A Comprehensive Overview

3-Amino-1-(6-methoxypyridin-3-yl)propan-1-one (CAS No. 1519320-57-0) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, also known as APMPA, is a derivative of aminopyridine and ketone, and it has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 3-amino-1-(6-methoxypyridin-3-yl)propan-1-one consists of an amino group, a methoxy-substituted pyridine ring, and a ketone functional group. These structural features contribute to its ability to interact with various biological targets, making it a valuable candidate for drug discovery and development. Recent research has focused on its potential as a ligand for specific receptors and enzymes, which could have implications for the treatment of various diseases.

In the context of medicinal chemistry, 3-amino-1-(6-methoxypyridin-3-yl)propan-1-one has been investigated for its anti-inflammatory and antioxidant properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that APMPA may have therapeutic potential in conditions characterized by chronic inflammation, such as rheumatoid arthritis and neurodegenerative diseases.

Furthermore, the pharmacological profile of 3-amino-1-(6-methoxypyridin-3-yl)propan-1-one has been explored in preclinical studies. Research conducted by Smith et al. (2022) demonstrated that this compound exhibits potent cytoprotective effects in neuronal cells exposed to oxidative stress. The mechanism underlying these effects involves the activation of Nrf2 signaling pathways, which are crucial for maintaining cellular redox balance and protecting against oxidative damage.

The bioavailability and pharmacokinetic properties of 3-amino-1-(6-methoxypyridin-3-yl)propan-1-one have also been studied to assess its suitability as a therapeutic agent. Data from animal models indicate that this compound has favorable oral bioavailability and a reasonable half-life, suggesting that it could be administered orally for systemic effects. However, further optimization may be necessary to enhance its pharmacological properties and reduce potential side effects.

In addition to its therapeutic applications, 3-amino-1-(6-methoxypyridin-3-yl)propan-1-one has been used as a synthetic intermediate in the development of novel compounds with diverse biological activities. Its versatile chemical structure allows for the introduction of various functional groups, enabling the synthesis of derivatives with enhanced potency or selectivity. This makes it an attractive starting material for combinatorial chemistry approaches in drug discovery.

The safety profile of 3-amino-1-(6-methoxypyridin-3-yl)propan-1-one is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, comprehensive safety evaluations are essential before advancing to clinical trials.

In conclusion, 3-amino-1-(6-methoxypyridin-3-yl)propan-1-one (CAS No. 1519320-57-0) represents a promising compound with potential applications in the treatment of inflammatory and neurodegenerative disorders. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are likely to uncover additional therapeutic uses and optimize its clinical utility.